1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(3-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H23N3O3/c1-13-17(14(2)24-19-13)12-18(22)21-9-7-20(8-10-21)15-5-4-6-16(11-15)23-3/h4-6,11H,7-10,12H2,1-3H3
• InChI Key: WCLCZAQBQHOGEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine is a compound that has been studied extensively in scientific research. It is a piperazine derivative that has shown potential as an antipsychotic and antidepressant agent. In

Mechanism of Action

The mechanism of action of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its antipsychotic and antidepressant effects. It may also modulate the activity of other neurotransmitters such as glutamate and GABA.
Biochemical and Physiological Effects:
1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in certain regions of the brain, which may contribute to its therapeutic effects. It has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine in lab experiments is its potential as a therapeutic agent for neurological disorders. Its ability to modulate neurotransmitter activity may make it a useful tool for studying the underlying mechanisms of these disorders. However, its mechanism of action is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for research on 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine. One area of interest is its potential as a therapeutic agent for neurological disorders such as anxiety, bipolar disorder, and schizophrenia. Further studies are needed to fully understand its mechanism of action and potential side effects. Additionally, its potential as an analgesic and anti-inflammatory agent warrants further investigation. Finally, its use as a tool for studying neurotransmitter activity and neurological disorders may lead to new insights into these complex conditions.

Synthesis Methods

The synthesis method of 1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine involves the reaction of 3,5-dimethyl-4-isoxazolecarboxylic acid with 3-methoxyaniline in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with piperazine in the presence of a base such as triethylamine to yield the final product.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)acetyl]-4-(3-methoxyphenyl)piperazine has been extensively studied for its potential as an antipsychotic and antidepressant agent. It has also been investigated for its potential in treating other neurological disorders such as anxiety, bipolar disorder, and schizophrenia. Additionally, it has shown potential as an analgesic and anti-inflammatory agent.